4-Isobutyloxy-3-nitrobenzoic acid

• CAS No.: 156629-58-2
• Molecular Formula: C11H13NO5
• Molecular Weight: 239.22 g/mol
• IUPAC Name: 4-(2-methylpropoxy)-3-nitrobenzoic acid
• InChI: InChI=1S/C11H13NO5/c1-7(2)6-17-10-4-3-8(11(13)14)5-9(10)12(15)16/h3-5,7H,6H2,1-2H3,(H,13,14)
• InChI Key: ZYNKOQUUIOQJKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]

Description

4-Isobutyloxy-3-nitrobenzoic acid is a substituted nitrobenzoic acid derivative characterized by an isobutyloxy (–OCH₂C(CH₃)₂) group at the 4-position and a nitro (–NO₂) group at the 3-position of the benzoic acid backbone. Nitrobenzoic acid derivatives are critical intermediates in pharmaceutical and agrochemical synthesis due to their reactivity and versatility .

Comparison with Similar Compounds

Table 1: Comparative Analysis of 4-Isobutyloxy-3-nitrobenzoic Acid and Analogs

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
4-Isobutyloxy-3-nitrobenzoic acid	–OCH₂C(CH₃)₂ (4), –NO₂ (3)	C₁₁H₁₃NO₅*	~251.23*	Likely lipophilic; potential intermediate in drug synthesis.	Inferred
4-Iodo-3-nitrobenzoic acid	–I (4), –NO₂ (3)	C₇H₄INO₄	293.02	Halogenated analog; used in cross-coupling reactions.
4-Hydroxy-3-nitrobenzoic acid	–OH (4), –NO₂ (3)	C₇H₅NO₅	183.12	High polarity; precursor for dyes and pharmaceuticals.
4-Methoxy-3-nitrobenzoic acid	–OCH₃ (4), –NO₂ (3)	C₈H₇NO₅	197.15	Improved solubility in polar solvents; intermediate in organic synthesis.
4-tert-Butylamino-3-nitrobenzoic acid	–NH-C(CH₃)₃ (4), –NO₂ (3)	C₁₁H₁₄N₂O₄	238.24	Amino-substituted; used in heterocyclic compound synthesis.
3-Nitro-4-iodobenzoic acid	–I (4), –NO₂ (3)	C₇H₄INO₄	293.02	Similar to 4-iodo analog; halogen-directed reactivity.

Note: Values marked with () are inferred based on structural analogs.

Structural and Functional Differences

• Iodo Substituents (4-Iodo-3-nitrobenzoic acid): The iodine atom facilitates halogen-bonding interactions and participation in Suzuki-Miyaura cross-coupling reactions, making it valuable in materials science . Hydroxy and Methoxy Groups: These polar groups increase aqueous solubility, favoring applications in aqueous-phase reactions or chromatography .
• Reactivity: Nitro groups (–NO₂) in all analogs enable reduction to amines (–NH₂), a key step in synthesizing bioactive molecules (e.g., benzodiazepines or sulfa drugs) .